Cas no 1691627-84-5 (1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine)

• Product Name: 1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine
• CAS No: 1691627-84-5
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 5782203
• PubChem ID: 103517213
• Update Time: 2025-06-08

1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine
• 1691627-84-5
• EN300-1931138
• 1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine

• Inchi： 1S/C10H12F3N/c1-6-4-8(11)3-2-7(6)5-9(14)10(12)13/h2-4,9-10H,5,14H2,1H3
• InChI Key： FAPHMWJSFIMQED-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=CC=1C)F)N)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine

1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine: An Emerging Compound in Medicinal Chemistry

1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine (CAS No. 1691627-84-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 1691627-84-5, is characterized by the presence of difluoro and fluoro substituents, which confer distinct chemical and biological properties.

The molecular structure of 1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine consists of a central propan-2-amine core with two fluorine atoms attached to the first carbon atom and a 4-fluoro-2-methylphenyl group attached to the third carbon atom. This arrangement provides the molecule with enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), which could be beneficial for conditions such as depression and anxiety disorders.

In addition to its SSRI properties, 1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine has also demonstrated promising anti-inflammatory effects. A study conducted by a team of researchers at the University of California found that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has high oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine. Preliminary results from Phase I trials have indicated that the compound is well-tolerated by human subjects with minimal side effects. These findings are encouraging and pave the way for further clinical development.

The synthesis of 1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine has been optimized to improve yield and reduce costs. A recent publication in Organic Letters described a novel synthetic route that involves a palladium-catalyzed cross-coupling reaction followed by selective fluorination steps. This method provides a scalable and efficient approach to produce the compound on a large scale.

In conclusion, 1,1-Difluoro-3-(4-fluoro-2-methylphenyl)propan-2-amine (CAS No. 1691627-84-5) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features and promising therapeutic applications make it an exciting area of research for both academic and industrial scientists. As further studies continue to uncover its full potential, this compound may play a crucial role in the development of new treatments for various diseases.